Cas no 828276-63-7 (Butanoic acid, 3-hydroxy-4-iodo-, methyl ester)

• Product Name: Butanoic acid, 3-hydroxy-4-iodo-, methyl ester
• CAS No: 828276-63-7
• MF: C₅H₉IO₃
• MW: 244.027634382248
• CID: 681440
• PubChem ID: 23283959
• Update Time: 2025-04-19

Butanoic acid, 3-hydroxy-4-iodo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-hydroxy-4-iodo-, methyl ester
• methyl 3-hydroxy-4-iodobutanoate
• 828276-63-7
• SCHEMBL6155085
• DTXSID00632547

• Inchi： 1S/C5H9IO3/c1-9-5(8)2-4(7)3-6/h4,7H,2-3H2,1H3
• InChI Key： AMCCREBZBZYJDT-UHFFFAOYSA-N
• SMILES： ICC(CC(=O)OC)O

Computed Properties

• Exact Mass: 243.95964g/mol
• Monoisotopic Mass: 243.95964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5Ų